Cas no 3386-03-6 (Pregn-4-ene-3,20-dione,21-(acetyloxy)-17-hydroxy-6-methyl-, (6a)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,21-(acetyloxy)-17-hydroxy-6-methyl-, (6a)- (9CI)
• CAS No: 3386-03-6
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• CID: 305476
• PubChem ID: 160686
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,21-(acetyloxy)-17-hydroxy-6-methyl-, (6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(acetyloxy)-17-hydroxy-6-methyl-, (6a)- (9CI)
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-17-hydroxy-6-methyl-, (6alpha)-
• [2-[(6S,8R,9S,10R,13S,14S,17R)-17-hydroxy-6,10,13-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 3386-03-6
• 17-Hydroxy-6-methyl-3,20-dioxopregn-4-en-21-yl acetate
• 6alpha-Methyl-17alpha-hydroxy-11-deoxy-corticosterone-21-acetate
• Mhdcc-21
• SCHEMBL11122920
• DTXSID80955448

• Inchi： 1S/C24H34O5/c1-14-11-17-18(22(3)8-5-16(26)12-20(14)22)6-9-23(4)19(17)7-10-24(23,28)21(27)13-29-15(2)25/h12,14,17-19,28H,5-11,13H2,1-4H3/t14-,17+,18-,19-,22+,23-,24-/m0/s1
• InChI Key： NTEWNLYJODFHQS-USTFCYDESA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 402.24072
• Monoisotopic Mass: 402.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67